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Compound of Interest

Compound Name: (R)-4-N-Boc-2-cyanopiperidine

Cat. No.: B12943027

Get Quote

Executive Summary & Critical Nomenclature Alert
(R)-N-Boc-2-cyanopiperidine (often formally (R)-tert-butyl 2-cyanopiperidine-1-carboxylate) is a

high-value chiral building block used to introduce the piperidine scaffold with defined

stereochemistry into Active Pharmaceutical Ingredients (APIs).[1] Its primary utility lies in its

conversion to (R)-pipecolic acid derivatives (local anesthetics), chiral diamines (kinase

inhibitors), and peptidomimetics (DPP-4 inhibitors).[1]

⚠️ CRITICAL IDENTITY VERIFICATION (The "4-N-Boc"
Trap)
In global chemical databases, the string "R-4-N-Boc-2-cyanopiperidine" is frequently and

erroneously listed as a synonym for (R)-1-N-Boc-3-cyanopiperazine (CAS 1217791-74-6).[1]

Before proceeding, you must validate your starting material structure against the CAS number

to ensure the correct heterocycle (Piperidine vs. Piperazine).[1]
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Feature Target Molecule (Piperidine)
Common Database Error

(Piperazine)

Structure 6-membered ring, 1 Nitrogen 6-membered ring, 2 Nitrogens

Formal Name
(R)-tert-butyl 2-

cyanopiperidine-1-carboxylate

(R)-tert-butyl 3-

cyanopiperazine-1-carboxylate

CAS Number

153749-89-4

(Generic/Racemic) / Specific

Chiral CAS

1217791-74-6

Key Use
Ropivacaine precursors,

Homoproline analogs
Kinase inhibitor scaffolds

This guide focuses on the Piperidine derivative (Structure A), assuming the user intends to

synthesize piperidine-based pharmacophores.[1]

Chemical Profile & Mechanistic Utility[1][2][5]
The (R)-2-cyano group serves as a versatile "masked" functionality.[1] The electron-

withdrawing nature of the nitrile, combined with the bulky Boc-protecting group, creates a steric

and electronic environment that directs subsequent transformations with high enantiomeric

retention.[1]

Key Synthetic Pathways[1][2][6][7]
Hydrolysis: Converts the nitrile to a carboxylic acid, yielding (R)-N-Boc-Pipecolic Acid, a

direct precursor to the "caine" class anesthetics (e.g., Levobupivacaine, Ropivacaine).[1]

Reduction: Converts the nitrile to a primary amine, creating a chiral 1,2-diamine motif

common in JAK inhibitors and GPCR ligands.[1]

Bioisostere Formation: Conversion of the nitrile to a tetrazole, serving as a lipophilic

carboxylic acid surrogate in angiotensin II receptor antagonists.[1]
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Figure 1: Divergent synthetic utility of the (R)-N-Boc-2-cyanopiperidine scaffold.

Experimental Protocols
Protocol A: Selective Hydrolysis to (R)-N-Boc-Pipecolic
Acid
Objective: Convert the nitrile to a carboxylic acid without racemization or Boc-deprotection.[1]

Mechanism: Basic hydrolysis is preferred over acidic conditions to preserve the acid-labile Boc

group.[1]

Materials:

(R)-N-Boc-2-cyanopiperidine (1.0 eq)[1]

LiOH[1]·H₂O (3.0 eq) or NaOH (2M aq)[1]

Solvent: THF/MeOH/Water (3:1:1)[1]

H₂O₂ (30% aq) - Optional catalyst for stubborn nitriles[1]

Step-by-Step Methodology:

Dissolution: Dissolve 10.0 g of (R)-N-Boc-2-cyanopiperidine in 100 mL of THF/MeOH (3:1).

Cool to 0°C.[1]

Base Addition: Slowly add LiOH solution (3 eq in min water).
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Expert Tip: If reaction is sluggish (monitored by TLC/LCMS), add 1.5 eq of H₂O₂.[1] The

peroxide attacks the nitrile to form the peroxyimidic acid intermediate, accelerating

hydrolysis to the amide, then acid.[1]

Reflux: Warm to room temperature. If conversion <50% after 4h, heat to 50°C. Do not

exceed 60°C to prevent Boc thermal instability.

Workup:

Concentrate to remove THF/MeOH.[1]

Acidify aqueous layer carefully with 1M HCl to pH 4-5 (Keep cold to protect Boc).[1]

Extract with EtOAc (3x).[1]

Wash organic layer with brine, dry over Na₂SO₄.[1]

Purification: Crystallization from Hexane/EtOAc usually yields pure acid.[1]

Protocol B: Reduction to (R)-2-(Aminomethyl)-N-Boc-
piperidine
Objective: Synthesize the primary amine for coupling reactions (e.g., urea formation in kinase

inhibitors).[1] Challenge: Prevent "secondary amine poisoning" of the catalyst and over-

reduction.

Materials:

(R)-N-Boc-2-cyanopiperidine[1]

Raney Nickel (Active slurry) or Pd/C (10%)[1]

Solvent: Methanol saturated with Ammonia (7N NH₃ in MeOH)[1]

Hydrogen source: H₂ balloon or Parr shaker (50 psi)

Step-by-Step Methodology:
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Preparation: Purge reaction vessel with N₂.

Loading: Add (R)-N-Boc-2-cyanopiperidine (5.0 g) dissolved in 7N NH₃/MeOH (50 mL).

Why Ammonia? Ammonia suppresses the formation of secondary amines (dimers) by

shifting the equilibrium of the intermediate imine towards the primary amine.[1]

Catalyst Addition: Carefully add Raney Nickel (approx 10 wt% loading).[1] Caution:

Pyrophoric.[1]

Hydrogenation: Pressurize to 50 psi H₂ (or vigorous stirring under balloon for small scale).

Stir at RT for 12-18h.[1]

Filtration: Filter through a Celite pad under N₂ atmosphere. Do not let the catalyst dry out.[1]

Isolation: Concentrate filtrate in vacuo. The residue is typically a viscous oil of high purity

(>95%), ready for coupling.[1]

Quality Control & Chiral Analysis
Ensuring enantiomeric excess (ee%) is critical, as the "S" isomer may have distinct (toxic)

biological activity.[1]

Analytical Method: Chiral HPLC

Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).[1]

Mobile Phase: Hexane : Isopropanol (90:[1]10) with 0.1% Diethylamine (DEA).[1]

Note: DEA is essential to sharpen the peak of the basic amine/nitrile.[1]

Flow Rate: 1.0 mL/min.[1]

Detection: UV @ 210 nm (Amide bond absorption).[1]

Acceptance Criteria: >98.5% ee for GMP intermediates.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Low Yield (Hydrolysis)
Incomplete conversion of

intermediate amide.[1]

Add H₂O₂ (oxidative

hydrolysis) or increase temp to

55°C.

Boc Loss
pH too low during workup or

temp too high.[1]

Maintain pH >4 during

acidification; Keep T <60°C.

Dimer Formation (Reduction)
Insufficient Ammonia in

solvent.[1]

Use fresh 7N NH₃ in MeOH;

increase dilution.

Racemization Strong base at high temp.[1]
Avoid KOH/Reflux.[1] Use

LiOH at mild temps.[1]

Safety & Handling (MSDS Highlights)
Signal Word:WARNING

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation).[1]

Handling: The nitrile functionality can liberate HCN under strong acidic/thermal stress

(though rare in this scaffold).[1] Work in a well-ventilated fume hood.

Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Moisture sensitive.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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